Cas no 595548-87-1 (6,9-Dihydroxy-4,7-megastigmadien-3-one; (6S,7E,9R)-form, 7R,8S-Epoxide)

6,9-Dihydroxy-4,7-megastigmadien-3-one; (6S,7E,9R)-form, 7R,8S-Epoxide structure
595548-87-1 structure
Product Name:6,9-Dihydroxy-4,7-megastigmadien-3-one; (6S,7E,9R)-form, 7R,8S-Epoxide
CAS No:595548-87-1
MF:C13H20O4
MW:240.295504570007
CID:6682115
Update Time:2024-03-02

6,9-Dihydroxy-4,7-megastigmadien-3-one; (6S,7E,9R)-form, 7R,8S-Epoxide Chemical and Physical Properties

Names and Identifiers

    • 6,9-Dihydroxy-4,7-megastigmadien-3-one; (6S,7E,9R)-form, 7R,8S-Epoxide
    • Inchi: 1S/C13H20O4/c1-7-5-9(15)6-12(3,4)13(7,16)11-10(17-11)8(2)14/h5,8,10-11,14,16H,6H2,1-4H3
    • InChI Key: KHIXUQRXQIFBLI-UHFFFAOYSA-N
    • SMILES: CC(C1C(C2(C(C)(C)CC(=O)C=C2C)O)O1)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • XLogP3: -0.514
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